Cas no 2228582-04-3 (2-azido-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: 2-azido-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 2228582-04-3
• MF: C₆H₈N₄O₂S
• MW: 200.218318939209
• CID: 6244780
• PubChem ID: 165650205
• Update Time: 2025-10-21

2-azido-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol
• 2228582-04-3
• EN300-1762078

• Inchi： 1S/C6H8N4O2S/c1-12-6-8-2-5(13-6)4(3-11)9-10-7/h2,4,11H,3H2,1H3
• InChI Key： KQPOTYIITZVQDV-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(CO)N=[N+]=[N-])OC

Computed Properties

• Exact Mass: 200.03679668g/mol
• Monoisotopic Mass: 200.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85Ų

Additional information on 2-azido-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol

Introduction to 2-Azido-2-(2-Methoxy-1,3-Thiazol-5-Yl)Ethan-1-Ol (CAS No. 2228582-04-3)

The compound 2-Azido-2-(2-Methoxy-1,3-Thiazol-5-Yl)Ethan-1-Ol, identified by the CAS number 2228582-04-3, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an azide functional group (-N₃) and a methoxy-substituted thiazole ring. The combination of these groups makes it a valuable building block for synthesizing advanced materials and functional molecules.

Recent studies have highlighted the potential of this compound in the development of stimuli-responsive materials. The azide group is known for its reactivity under specific conditions, such as heat or light, making it ideal for applications in click chemistry and polymer synthesis. For instance, researchers have utilized this compound to create self-healing polymers that can repair themselves upon exposure to UV light. The thiazole ring, on the other hand, contributes to the molecule's stability and electronic properties, making it suitable for use in organic electronics and optoelectronic devices.

In the field of drug delivery systems, 2-Azido-... has shown promise as a carrier for bioactive molecules. Its ability to undergo controlled release mechanisms under physiological conditions has been explored in recent clinical trials. The methoxy substituent plays a crucial role in enhancing the solubility and bioavailability of the drug payload, ensuring efficient delivery to target sites within the body.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. For example, the use of transition metal catalysts has enabled selective formation of the azide group while maintaining the integrity of the thiazole ring.

Looking ahead, there is growing interest in exploring the use of this compound in bioimaging and biosensing applications. The azide group's reactivity can be exploited to create probes that selectively bind to specific biomolecules, offering new possibilities for early disease diagnosis. Additionally, its compatibility with biocompatible polymers makes it a candidate for developing implantable devices with enhanced functionality.

In conclusion, 2-Azido-... (CAS No. 2228582-04-3) is a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure and reactivity make it an invaluable tool for advancing materials science and biomedical research. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in shaping future innovations.